Cas no 1092351-96-6 (Methyl 2-bromooxazole-5-carboxylate)

• Product Name: Methyl 2-bromooxazole-5-carboxylate
• CAS No: 1092351-96-6
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• MDL: MFCD11109415
• CID: 830264
• Update Time: 2025-10-28

Methyl 2-bromooxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromooxazole-5-carboxylate
• 2-bromo-5-Oxazolecarboxylic acid methyl ester
• methyl 2-bromo-1,3-oxazole-5-carboxylate
• 5-Oxazolecarboxylic acid, 2-bromo-, methyl ester
• 2-Bromooxazole-5-carboxylic acid methyl ester
• 2-Bromo-oxazole-5-carboxylic acid methyl ester
• FCH1402527
• AX8213173
• AB0034710
• ST24025226
• X8907

• MDL： MFCD11109415
• Inchi： 1S/C5H4BrNO3/c1-9-4(8)3-2-7-5(6)10-3/h2H,1H3
• InChI Key： VZASWAMBNWCQJL-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 204.93700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.33000
• LogP: 1.22370

Methyl 2-bromooxazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on Methyl 2-bromooxazole-5-carboxylate

Methyl 2-bromooxazole-5-carboxylate: A Comprehensive Overview

Methyl 2-bromooxazole-5-carboxylate, also known by its CAS number 1092351-96-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their unique chemical properties and potential applications in drug design. The structure of Methyl 2-bromooxazole-5-carboxylate consists of an oxazole ring with a bromine atom at position 2 and a methyl ester group at position 5. This configuration imparts the molecule with distinct reactivity and selectivity, making it a valuable intermediate in various synthetic pathways.

The synthesis of Methyl 2-bromooxazole-5-carboxylate typically involves multi-step reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the oxazole ring under mild conditions. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthesis techniques.

The chemical properties of Methyl 2-bromooxazole-5-carboxylate are heavily influenced by its functional groups. The bromine atom at position 2 acts as an electron-withdrawing group, enhancing the reactivity of the oxazole ring towards nucleophilic attacks. This makes the compound particularly useful in nucleophilic substitution reactions, where it can serve as an electrophilic partner. Additionally, the methyl ester group at position 5 contributes to the molecule's solubility in organic solvents, facilitating its use in various organic transformations.

Recent studies have highlighted the potential of Methyl 2-bromooxazole-5-carboxylate in medicinal chemistry. Its ability to undergo a range of transformations has made it a valuable building block for constructing bioactive molecules. For example, researchers have utilized this compound as an intermediate in the synthesis of heterocyclic compounds with potential antitumor and antibacterial activities. The versatility of this molecule lies in its ability to participate in both electrophilic and nucleophilic reactions, making it a versatile tool for drug discovery.

In terms of applications, Methyl 2-bromooxazole-5-carboxylate has found use in the preparation of advanced materials and sensors. Its unique electronic properties make it a candidate for applications in optoelectronics and sensing technologies. For instance, derivatives of this compound have been explored for their potential as fluorescent sensors capable of detecting specific analytes in complex environments.

The study of Methyl 2-bromooxazole-5-carboxylate has also contributed to our understanding of heterocyclic chemistry. Researchers have investigated its reactivity under various conditions, shedding light on the factors that influence its participation in different types of reactions. These insights have not only enhanced our ability to synthesize this compound but also opened new avenues for exploring related heterocyclic systems.

In conclusion, Methyl 2-bromooxazole-5-carboxylate is a versatile and valuable compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an important tool for researchers seeking to develop new drugs and advanced materials. As research continues to uncover new properties and applications of this compound, its role in chemical science is likely to grow even further.